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Introduction

W1131 is a potent and selective small molecule inhibitor of Signal Transducer and Activator of
Transcription 3 (STAT3), a key signaling protein involved in numerous cellular processes,
including cell growth, proliferation, and survival.[1][2] Constitutive activation of the STAT3
signaling pathway is a hallmark of many human cancers, making it a critical target for
therapeutic intervention.[2] W1131 has been shown to suppress tumor progression and
alleviate chemoresistance in gastric cancer models.[1][3][4] Its mechanism of action involves
the direct inhibition of STAT3 phosphorylation and the induction of ferroptosis, an iron-
dependent form of programmed cell death.[1][3]

These application notes provide detailed protocols for utilizing W1131 in both biochemical and
cell-based kinase activity assays to assess its inhibitory effects on STATS3.

Quantitative Data Summary

The following table summarizes the reported inhibitory activity of W1131 on different cancer cell
lines.
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Cell Line Assay Type Parameter Value (pM) Reference
AGS (Gastric Cell Viability
IC50 1.28 [3]
Cancer) (CCK-8)
MGC-803 Cell Viability
IC50 0.79 [3]

(Gastric Cancer) (CCK-8)

Signaling Pathway

The diagram below illustrates the IL-6/JAK/STATS3 signaling pathway, which is a primary target
of W1131. Interleukin-6 (IL-6) binding to its receptor initiates a signaling cascade through
Janus kinases (JAKSs), leading to the phosphorylation and activation of STAT3.[5][6][7][8]
Activated STAT3 then translocates to the nucleus to regulate the transcription of target genes

involved in cell proliferation and survival.[6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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